(Z)-6-methoxy-2-(2,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-methoxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C19H18O6/c1-21-12-5-6-13-15(9-12)25-18(19(13)20)8-11-7-16(23-3)17(24-4)10-14(11)22-2/h5-10H,1-4H3/b18-8-
• InChI Key: QGKRUAYYNCFEES-LSCVHKIXSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3OC)OC)OC)O2
• Isomeric SMILES: COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C=C3OC)OC)OC)/O2
• Molecular Formula: C19H18O6
• Molecular Weight: 342.3 g/mol
• CAS No.: 620546-77-2

Description

(Z)-6-methoxy-2-(2,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C19H18O6 and its molecular weight is 342.347. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Elucidation

• The compound has been the subject of studies aiming at synthesizing novel organic compounds with potential biological activities. For instance, synthesis efforts have led to the creation of new derivatives with potential for further chemical and pharmacological investigations. Studies often involve the use of spectroscopic methods such as NMR and HREIMS for structural elucidation (Xia et al., 2011).

Potential Biological Activities

• Research into the biological activities of benzofuran derivatives has demonstrated moderate antitumor and antimicrobial properties for some compounds. This suggests a potential avenue for the development of new therapeutic agents based on the benzofuran scaffold (Xia et al., 2011).
• Additionally, the antioxidant activity of benzofuran derivatives synthesized through Strecker-type reactions has been explored. These compounds have shown good DPPH radical scavenging and ferric reducing antioxidant power, indicating their potential as antioxidant agents (Ezzatzadeh & Hossaini, 2018).

Chemical Synthesis and Applications

• The compound and its derivatives have been used as intermediates in the synthesis of more complex organic molecules. For example, it has been involved in the preparation of novel octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives, showcasing its utility in organic synthesis (Saito et al., 1997).

Antioxidant Properties

• The search for natural antioxidants has included the investigation of benzofuran derivatives for their capacity to scavenge free radicals and reduce oxidative stress, an important factor in many chronic diseases (Jong & Chau, 1998).